The femtosecond laser ablation of a wide bandgap semiconductor is characterized by a complicated energy transfer and rarely explored process. A coupled two-temperature-Fourier heat conduction model is developed to investigate the energy deposition and material removal mechanisms of femtosecond laser ablating silicon carbide (SiC). Absorption mechanisms, temperature distribution, and threshold fluence are investigated. Non-thermal melting and thermal melting processes are calculated. The results show that during the interaction between laser and SiC, the main absorption mechanism was governed by multiphoton absorption and Auger recombination. Simulation results of the new model show that the influence of latent heat on lattice temperature is insignificant and the heat accumulation on the surface is little. The obtained damage threshold represents reasonable prediction, based on comparison with experimental and literature data. The damage threshold and the non-thermal melting threshold for 800 nm increase with the pulse duration. The thermal melting occurs immediately after non-thermal melting at high fluence. The molten layer thickens logarithmically with the increase of the fluence.

Sintered nano-silver is a potential packaging material for third-generation semiconductors. In the current work, the creep evolution of sintered nano-silver under different loading conditions was studied theoretically. A damage creep model was established for the prediction of creep evolution and damage accumulation, and the accuracy of the model was verified by comparing it with the experimental data of compression and tensile and shear creep. In addition, a porosity model has been proposed based on the damage evolution of sintered nano-silver for tensile creep. For compression creep, the experiments and theoretical studies were performed to supplement the lack of compression creep of sintered nano-silver, and the porous microstructure and failure mechanism were elaborated.

An online warping detection method for cold-rolled thin strip steel has not been previously used in the steel industry. Online warping detection equipment was developed by using a line laser and industrial camera for the first time. Based on digital image processing technology, the relative height distribution of the laser line along the width direction of strip steel was obtained, which could be used to judge the warping degree of the strip steel. A mathematical model of online warping height was established, and the model was validated by laboratory tests. Furthermore, the prediction of offline warping height could be calculated by this model. An online monitoring system of strip warping height was developed, which could monitor the warping height of strip steel in real time. The equipment and system have been successfully installed and applied in a tinning production line. The digitization and traceability of warping defects for a whole coil have been realized, achieving good results.

The Ti-7Al-1Mo-0.5V-0.1C alloy exhibits low density and good mechanical properties, and has potential applications in aerospace industries. The microstructure features of titanium alloys, such as the morphology and volume fraction of the primary α phase (αp) and the precipitation of the secondary α phase (αs), are sensitive to heat treatment parameters, especially the cooling rate from the two-phase region. In this work, we have characterized the precipitation of the secondary α phase and ordered α2 phase in Ti-7Al-1Mo-0.5V-0.1C alloy under water quenching, air cooling, and furnace cooling, and have investigated their effects on the mechanical properties of the Ti-7Al-1Mo-0.5V-0.1C alloy. The results show that the secondary α phase is significantly coarsened in the air-cooled alloy and leads to an increase in the strength but decrease in the ductility of the alloy, while the equiaxed microstructure generated in the furnace-cooled alloy, with no precipitation of the secondary α phase and an increase in size of the ordered α2 precipitation phase within the primary α phase, contributes to a further increase in ductility.

This paper presents an overview of the characteristics and advantages of carbon nanostructures as reinforcement in metal matrix composites. First, the main carbon nanostructures are summarized. Then, the most common and some new manufacturing methods for carbon–metal matrix composites are reviewed. The associated challenges regarding dispersion, interfacial bonding, and wettability during manufacturing are also discussed. The major properties of the carbon–metal matrix composites with aluminum, copper, titanium, magnesium, and nickel as base metals are summarized. Finally, the trends and future directions of nanocarbon-infused metal matrix composites are highlighted.

The crystalline structure, magnetic properties, and magnetocaloric effect (MCE) of MnCo1−xCrxGe (x = 0.01, 0.03, 0.05, 0.07) alloys have been investigated using x-ray powder diffraction (XRD) analysis and physical property measurement system magnetic measurements. With a small portion of substitution of the Co by Cr, the crystalline structure is renovated from the coexistent phase of orthorhombic–hexagonal to complete hexagonal phase. For \({ }0.01 \le \;x\;{ } \le 0.03\), magnetic transition and structural transition couple, leading to first-order magnetostructural transition (MST). With the increment of the Cr concentration, the results of XRD patterns and magnetization versus temperature curves show a reduction of the structural transition temperature (TM). When x = 0.05, structural transition and the magnetic transition decouple, which correspond to a structurally driven first-order structural transition between two large magnetization states and second-order magnetic transition (SOMT), respectively. The large magnetic entropy change \(\left| {\Delta S_{{\text{M}}} } \right|\) and refrigerant capacity (RC) are about 11.58 J kg−1 K−1 with x = 0.01 and 209.21 J kg−1 with x = 0.03 under the applied magnetic field of 5 T, which means that Mn-Co-Cr-Ge alloys have a latent foreground in magnetic refrigeration in the vicinity of room temperature.

The n-ZnO/p-GaAs heterojunction is a promising structure to reach good conversion efficiency owing to the important optical and electrical properties of both zinc oxide (ZnO) and gallium arsenide (GaAs) semiconductors. In this work, the n-ZnO/p-GaAs heterojunction solar cell was studied to estimate the best photovoltaic parameters of the structure. For that, the effects of thickness and charge carrier concentration of both n-ZnO and p-GaAs absorber on the photovoltaic performance were investigated under standard illumination conditions (AM1.5, 100 mW/cm2). A two-dimensional numerical simulation was carried out using Atlas Silvaco software. An optimal p-GaAs thickness of 100 µm was found, from which no significant change in the conversion efficiency was noted. A high sensitivity of the conversion efficiency by varying the ZnO donor concentration was observed, while the presence of an optimal GaAs acceptor density was revealed. Additionally, an optimal ZnO thickness of 200 nm was shown. The n-ZnO/p-GaAs cell showed a predicted best conversion efficiency of 21.21%. Furthermore, it was revealed that reducing the thickness of the GaAs absorber layer to 2 µm allowed for a significant conversion efficiency of 16.19%, with an optimal GaAs acceptor concentration of 4 × 1018 cm− 3.

Two different filler metals were used for vacuum brazing of NIMONIC 105 similar joints. At first, the specimen was brazed using BNi-2 as filler. The optimized parameters were brazing time and temperature of 7 min and 1200°C, respectively. Then, the innovative approach of adding tungsten to the braze filler was adopted to improve the metallurgical properties of the joints. The formation of intermetallic and eutectic phases was investigated by back-scattered electron (BSE) imaging, energy dispersive X-ray spectroscopy (EDS), X-ray diffraction (XRD), and hardness testing. The investigation confirmed that, unlike the bulky brittle phases (SiCr3, Ni2B, Cr2B, and NiSi), and network or eutectic phases found in the specimen brazed using BNi-2 as filler, a W-rich filler (BNi-10) creates fine precipitates (CrSi2, Cr2B) that have minimal impact on the properties of the joint. Microhardness evaluation indicated that using the BNi-10 filler resulted in more uniform hardness profiles across the joint. The shear strength of brazed joints increased significantly from 81.8 MPa to 88.1 MPa with the addition of tungsten. Lack of Ni2B and NiSi formation resulted in a high ductility of 17.1% in the specimen brazed via BNi-10 when compared with 10.95% in the specimen brazed via BNi-2.

Al/ZnO/p-Si diodes have been fabricated using different doping concentrations of a boric acid (H3BO3)-doped zinc oxide (ZnO) interlayer. The boric acid-doped ZnO films were obtained by the sol–gel method and coated by the spin-coating technique. The optoelectronic and electronic properties of the prepared diodes were studied under different illumination and frequency conditions. Current measurements of the diodes under both dark and illumination indicate that they exhibit a photovoltaic behavior. The diode with 5 wt.% H3BO3-doped ZnO interlayer showed the best diode properties with a rectification ratio of 4.23 × 104 at ± 5 V. Also, the photocurrent, photoconductance, and photocapacitance transients of the diodes prove that they exhibit both photodiode and photocapacitor behavior. In addition, the capacitance and conductance measurements of the diodes were carried out over a wide frequency range. The results denote that the generated diodes can be utilized as photo-diode/capacitors in optoelectronic technologies.

The fuel ratio (FR) is an important parameter to characterize the carbon emission and energy consumption in the blast furnace (BF) ironmaking process. However, the BF ironmaking process is complex and there are many factors affecting the FR, which makes it difficult to predict and to quantify the impact of each parameter on the FR. In this study, different machine-learning methods were used to build predictive models of FR and to analyze the effects on it of different types of parameters. The dataset was collected over 7 years in a steelmaking factory, with 31 features. Through data cleaning, the data quality and the performance of machine-learning models were improved. It was found that Gaussian process regression (GPR) and extreme gradient boosting (XGBoost) displayed greater flexibility and accuracy in predicting the FR. The permutation feature importance (PFI) method was used to gain insight into how each parameter correlates with the target. The results indicate that random Forest regression gas utilization rate, blast volume, and oxygen enrichment are the main factors affecting the FR, and their degrees of influence are 0.73, 0.076, and 0.075, respectively.